Cas no 221654-67-7 (2-Benzothiazolemethanamine,4-methyl-a-(1-methylethyl)-, (aR)-)

• Product Name: 2-Benzothiazolemethanamine,4-methyl-a-(1-methylethyl)-, (aR)-
• CAS No: 221654-67-7
• MF: C₁₂H₁₆N₂S
• MW: 220.333841323853
• CID: 244286
• Update Time: 2022-09-23

2-Benzothiazolemethanamine,4-methyl-a-(1-methylethyl)-, (aR)- Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolemethanamine,4-methyl-a-(1-methylethyl)-, (aR)-
• (S)-1-(4-Methyl-2-benzothiazolyl)-2-methylpropylamine
• 2-Benzothiazolemethanamine,4-methyl-alpha-(1-methylethyl)-,(alphaR)-(9CI)

• Inchi： 1S/C12H16N2S/c1-7(2)10(13)12-14-11-8(3)5-4-6-9(11)15-12/h4-7,10H,13H2,1-3H3/t10-/m1/s1
• InChI Key： LKBLFUWJFFTDFB-SNVBAGLBSA-N
• SMILES： S1C2=CC=CC(C)=C2N=C1[C@@H](C(C)C)N

Computed Properties

• Exact Mass: 220.103
• Monoisotopic Mass: 220.103
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2A^2